1-(2-Fluoro-2-methylpropyl)piperazine Hydrochloride

• Molecular Formula: C8H18ClFN2
• Molecular Weight: 196.69 g/mol
• IUPAC Name: 1-(2-fluoro-2-methylpropyl)piperazine;hydrochloride
• InChI: InChI=1S/C8H17FN2.ClH/c1-8(2,9)7-11-5-3-10-4-6-11;/h10H,3-7H2,1-2H3;1H
• InChI Key: CWVKSDPNXIHDLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1CCNCC1)F.Cl

Description

1-(2-Fluoro-2-methylpropyl)piperazine Hydrochloride is a chemical compound with the molecular formula C8H18ClFN2. It is a derivative of piperazine, a heterocyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions. This compound is often used in various scientific research applications due to its unique chemical properties .

Preparation Methods

The synthesis of 1-(2-Fluoro-2-methylpropyl)piperazine Hydrochloride typically involves the reaction of piperazine with 2-fluoro-2-methylpropyl chloride in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of advanced techniques such as continuous flow reactors to enhance yield and purity .

Chemical Reactions Analysis

1-(2-Fluoro-2-methylpropyl)piperazine Hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(2-Fluoro-2-methylpropyl)piperazine Hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is used in the study of biological processes and pathways.

Medicine: It is investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Fluoro-2-methylpropyl)piperazine Hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-(2-Fluoro-2-methylpropyl)piperazine Hydrochloride can be compared with other similar compounds, such as:

• 1-(2-Chloro-2-methylpropyl)piperazine Hydrochloride
• 1-(2-Bromo-2-methylpropyl)piperazine Hydrochloride
• 1-(2-Iodo-2-methylpropyl)piperazine Hydrochloride

These compounds share a similar piperazine backbone but differ in the halogen substituent. The presence of different halogens can influence the chemical reactivity and biological activity of these compounds, highlighting the uniqueness of this compound .